Cas no 1889617-52-0 (1-(1H-indol-3-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(1H-indol-3-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 1889617-52-0
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6232754
• PubChem ID: 116842664
• Update Time: 2025-10-31

1-(1H-indol-3-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)-2,2-dimethylcyclopropylmethanol
• 1889617-52-0
• [1-(1H-indol-3-yl)-2,2-dimethylcyclopropyl]methanol
• EN300-1775879

• Inchi： 1S/C14H17NO/c1-13(2)8-14(13,9-16)11-7-15-12-6-4-3-5-10(11)12/h3-7,15-16H,8-9H2,1-2H3
• InChI Key： RLJUWRJIVPJCNM-UHFFFAOYSA-N
• SMILES： OCC1(C2=CNC3C=CC=CC2=3)CC1(C)C

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36Ų

Additional information on 1-(1H-indol-3-yl)-2,2-dimethylcyclopropylmethanol

Comprehensive Overview of 1-(1H-indol-3-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 1889617-52-0)

1-(1H-indol-3-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 1889617-52-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique indole and cyclopropylmethanol moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's molecular structure combines an indole ring, a common scaffold in many biologically active molecules, with a 2,2-dimethylcyclopropylmethanol group. This combination is rare and offers a distinctive chemical space for exploration. Recent studies have highlighted its potential as a building block for synthesizing novel therapeutic agents, particularly in oncology and neurology. The presence of the cyclopropyl ring is noteworthy, as it often enhances metabolic stability and bioavailability in drug candidates.

In the context of current research trends, 1-(1H-indol-3-yl)-2,2-dimethylcyclopropylmethanol aligns with the growing demand for small-molecule modulators of protein-protein interactions. The indole moiety, in particular, is a hot topic due to its prevalence in natural products and FDA-approved drugs. Scientists are exploring its derivatives for their potential to inhibit enzymes or receptors involved in diseases like cancer and neurodegenerative disorders. This compound's synthetic versatility makes it a valuable candidate for further optimization.

From a synthetic chemistry perspective, the preparation of 1-(1H-indol-3-yl)-2,2-dimethylcyclopropylmethanol involves multi-step reactions, including cyclopropanation and functional group interconversion. Its CAS number (1889617-52-0) serves as a unique identifier in chemical databases, facilitating literature searches and patent reviews. The compound's physicochemical properties, such as solubility and logP, are critical for its application in drug design, and these parameters are often optimized during lead compound development.

The pharmaceutical industry's focus on targeted therapies and precision medicine has increased the relevance of compounds like 1-(1H-indol-3-yl)-2,2-dimethylcyclopropylmethanol. Its potential to interact with biological targets such as kinases or GPCRs is under investigation, with preliminary data suggesting promising activity. Additionally, the compound's structural novelty positions it as a candidate for patent protection, a key consideration in drug development pipelines.

In summary, 1-(1H-indol-3-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 1889617-52-0) represents a compelling area of research in modern medicinal chemistry. Its unique molecular architecture, combined with its potential therapeutic applications, makes it a subject of ongoing scientific inquiry. As the demand for innovative drug candidates grows, this compound is likely to remain a focal point for researchers aiming to address unmet medical needs.